Cas no 109909-33-3 (1,5,9,13-Tetrathiacyclohexadecane-3,11-diol)

• Product Name: 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
• CAS No: 109909-33-3
• MF: C₁₂H₂₄O₂S₄
• MW: 328.577758789063
• CID: 232972
• PubChem ID: 373813
• Update Time: 2025-04-19

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
• 1,5,9,13-Tetrathia-3,11-cyclohexadecandiol
• 1,5,9,13-tetrathiacyclohexadecane-3,11,diol
• UKLHHIPXESCOQU-UHFFFAOYSA
• 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol,mixture of cis and trans
• 1,5,9,13-TETRATHIACYCLOHEXADECANE-3,11-D IOL, 96%, MIXTURE OF CIS AND TRANS
• DTXSID30149077
• InChI=1/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
• Y1090Y8JA7
• NSC650776
• UKLHHIPXESCOQU-UHFFFAOYSA-
• NSC-650776
• Alpha-chlorobenzeneacetylchloride
• UNII-Y1090Y8JA7
• NSC 650776
• UKLHHIPXESCOQU-UHFFFAOYSA-N
• FT-0724411
• AKOS015913185
• SCHEMBL676835
• 109909-33-3

• Inchi： 1S/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
• InChI Key： UKLHHIPXESCOQU-UHFFFAOYSA-N
• SMILES： S1CCCSCC(CSCCCSCC(C1)O)O

Computed Properties

• Exact Mass: 328.06600
• Monoisotopic Mass: 328.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.191
• Melting Point: 89-91 °C(lit.)
• Boiling Point: 555.6°Cat760mmHg
• Flash Point: 269.1°C
• Refractive Index: 1.575
• PSA: 141.66000
• LogP: 2.43480
• Solubility: Not determined

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39
• Risk Phrases：R36/37/38